Cas no 88561-21-1 (1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)-)

• Product Name: 1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)-
• CAS No: 88561-21-1
• MF: C₂₂H₂₆N₂O
• MW: 334.454645633698
• CID: 628674
• PubChem ID: 70527422
• Update Time: 2025-04-19

1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)-
• 4-benzyl-2-[2-(diethylamino)ethyl]isoquinolin-1-one
• 4-Benzyl-2-[2-(diethylamino)ethyl]isoquinolin-1(2H)-one
• SCHEMBL11157837
• 88561-21-1
• DTXSID00742291
• 4-Benzyl-2-(2-(diethylamino)ethyl)isoquinolin-1(2H)-one

• Inchi： 1S/C22H26N2O/c1-3-23(4-2)14-15-24-17-19(16-18-10-6-5-7-11-18)20-12-8-9-13-21(20)22(24)25/h5-13,17H,3-4,14-16H2,1-2H3
• InChI Key： IPMBNAIWPMUGMD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC2C=CC=CC=2)=CN1CCN(CC)CC

Computed Properties

• Exact Mass: 334.204513457g/mol
• Monoisotopic Mass: 334.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.6Ų